5-(2-(3,4-dimethoxyphenyl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one
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Description
The compound 5-(2-(3,4-dimethoxyphenyl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one features a thiazolo[4,5-d]pyridazinone core, a bicyclic heterocycle containing sulfur and nitrogen atoms. Key substituents include:
- 3,4-Dimethoxyphenyl group: A lipophilic, electron-rich aromatic moiety that may enhance binding to hydrophobic pockets in biological targets.
- Morpholino group: A six-membered morpholine ring, which improves aqueous solubility and modulates pharmacokinetics.
- Phenyl group at position 7: Contributes to steric bulk and π-π stacking interactions.
Properties
IUPAC Name |
5-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]-2-morpholin-4-yl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O5S/c1-32-19-9-8-17(14-20(19)33-2)18(30)15-29-24(31)22-23(21(27-29)16-6-4-3-5-7-16)35-25(26-22)28-10-12-34-13-11-28/h3-9,14H,10-13,15H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKZWIUBPXVNILB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CC=C4)SC(=N3)N5CCOCC5)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 5-(2-(3,4-dimethoxyphenyl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one represents a novel class of bioactive molecules with potential therapeutic applications. This article aims to detail its biological activity, focusing on its synthesis, pharmacological properties, and mechanisms of action based on diverse sources.
Chemical Structure and Properties
The chemical structure of the compound can be broken down into several functional groups:
- Thiazolo[4,5-d]pyridazinone core : This bicyclic structure is known for its diverse biological activities.
- Morpholine moiety : Contributes to the solubility and bioavailability of the compound.
- Dimethoxyphenyl group : Enhances the compound's lipophilicity and potential interactions with biological targets.
Molecular Formula
The molecular formula is , indicating a complex structure that may influence its biological interactions.
Anticancer Activity
Recent studies have highlighted the compound's significant anticancer properties. In vitro assays using various cancer cell lines, including hepatocellular carcinoma (HepG2), demonstrated potent cytotoxic effects. The following table summarizes the IC50 values of the compound compared to standard chemotherapeutics:
| Compound | Cell Line | IC50 (μM) |
|---|---|---|
| 5-(2-(3,4-dimethoxyphenyl)... | HepG2 | 1.38 |
| Podophyllotoxin | HepG2 | 0.50 |
| 5-Fluorouracil | Various | 0.40 - 10 |
The compound exhibited an IC50 value of 1.38 μM , indicating strong cytotoxicity against HepG2 cells, significantly lower than that of podophyllotoxin and comparable to other potent anticancer agents .
The mechanism by which this compound induces cytotoxicity appears to involve:
- Apoptosis induction : Flow cytometry analyses revealed that treatment with the compound significantly increased early and late apoptotic cells, suggesting that it triggers programmed cell death pathways.
- Cell cycle arrest : The compound caused G2/M phase arrest in cancer cells, which is critical for preventing tumor growth and proliferation .
Inhibition of Tubulin Polymerization
The compound also demonstrated potent inhibition of β-tubulin polymerization, a mechanism similar to that of established chemotherapeutics like paclitaxel. This effect disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells .
Study 1: Cytotoxicity Evaluation
In a study published in Pharmaceutical Research, researchers synthesized various analogs of the compound and evaluated their cytotoxic effects on HepG2 cells. The most potent analog showed an IC50 value of 1.38 μM , indicating its potential as a lead compound for further development in cancer therapy. The study also noted selective toxicity towards cancer cells over normal liver cells, highlighting its therapeutic promise .
Study 2: Mechanistic Insights
Another investigation focused on the mechanistic insights into the apoptosis pathway activated by the compound. It was found that treatment led to a decrease in mitochondrial membrane potential (MMP) and an increase in pro-apoptotic factors such as p53 and Bax while decreasing anti-apoptotic factors like Bcl-2 . This dual modulation underscores its potential as a targeted therapy for malignancies.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Heterocycle Variations
The thiazolo[4,5-d]pyridazinone core distinguishes the target compound from analogs with pyrimidine or pyridazine derivatives. Key differences include:
Substituent Analysis
Table 1: Substituent Comparison
Key Observations :
- The morpholino substituent (target) enhances solubility over thioether () or thioxo () groups.
Pharmacological Potential
While direct activity data for the target compound are unavailable, inferences can be drawn from analogs:
- Thioxo derivatives () are associated with kinase inhibition due to sulfur’s nucleophilicity.
- Thioethers () may exhibit antimicrobial activity but face bioavailability challenges.
- Carboxylic acid substituents () enhance polarity, favoring antibacterial applications.
The target’s morpholino and dimethoxyphenyl groups likely improve CNS penetration and metabolic stability compared to these analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
